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3/'-desamino-3/'-dimethylformamidinedoxorubicin 3/'-desamino-3/'-dimethylformamidinedoxorubicin
Brand Name: Vulcanchem
CAS No.: 119864-31-2
VCID: VC0052088
InChI: InChI=1S/C30H34N2O11/c1-13-25(35)16(31-12-32(2)3)8-20(42-13)43-18-10-30(40,19(34)11-33)9-15-22(18)29(39)24-23(27(15)37)26(36)14-6-5-7-17(41-4)21(14)28(24)38/h5-7,12-13,16,18,20,25,33,35,37,39-40H,8-11H2,1-4H3/t13-,16-,18-,20-,25+,30-/m0/s1
SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N=CN(C)C)O
Molecular Formula: C30H34N2O11
Molecular Weight: 598.6 g/mol

3/'-desamino-3/'-dimethylformamidinedoxorubicin

CAS No.: 119864-31-2

Main Products

VCID: VC0052088

Molecular Formula: C30H34N2O11

Molecular Weight: 598.6 g/mol

3/'-desamino-3/'-dimethylformamidinedoxorubicin - 119864-31-2

CAS No. 119864-31-2
Product Name 3/'-desamino-3/'-dimethylformamidinedoxorubicin
Molecular Formula C30H34N2O11
Molecular Weight 598.6 g/mol
IUPAC Name N'-[(2S,3S,4S,6R)-3-hydroxy-2-methyl-6-[[(1S,3S)-3,5,12-trihydroxy-3-(2-hydroxyacetyl)-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]oxan-4-yl]-N,N-dimethylmethanimidamide
Standard InChI InChI=1S/C30H34N2O11/c1-13-25(35)16(31-12-32(2)3)8-20(42-13)43-18-10-30(40,19(34)11-33)9-15-22(18)29(39)24-23(27(15)37)26(36)14-6-5-7-17(41-4)21(14)28(24)38/h5-7,12-13,16,18,20,25,33,35,37,39-40H,8-11H2,1-4H3/t13-,16-,18-,20-,25+,30-/m0/s1
Standard InChIKey ULJQQPCJMGOUAT-JCBJOBGESA-N
Isomeric SMILES C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N=CN(C)C)O
SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N=CN(C)C)O
Canonical SMILES CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)N=CN(C)C)O
Synonyms 3'-desamino-3'-dimethylformamidinedoxorubicin
3'-DFD
PubChem Compound 148010
Last Modified Nov 11 2021
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